Cas no 1247694-62-7 (2-(Prop-2-en-1-yl)cycloheptan-1-ol)

• Product Name: 2-(Prop-2-en-1-yl)cycloheptan-1-ol
• CAS No: 1247694-62-7
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5716032
• PubChem ID: 13245019
• Update Time: 2025-06-07

2-(Prop-2-en-1-yl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8146066
• 1247694-62-7
• EN300-1637643
• 2-Allylcycloheptan-1-ol
• AKOS011021167
• 2-(prop-2-en-1-yl)cycloheptan-1-ol
• CS-0354273
• Cycloheptanol, 2-(2-propen-1-yl)-
• 2-(Prop-2-en-1-yl)cycloheptan-1-ol

• Inchi： 1S/C10H18O/c1-2-6-9-7-4-3-5-8-10(9)11/h2,9-11H,1,3-8H2
• InChI Key： CKHYCTLDSDNDNT-UHFFFAOYSA-N
• SMILES： OC1CCCCCC1CC=C

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.905±0.06 g/cm3(Predicted)
• Boiling Point: 228.4±9.0 °C(Predicted)
• pka: 15.27±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 2-(Prop-2-en-1-yl)cycloheptan-1-ol

Introduction to 2-(Prop-2-en-1-yl)cycloheptan-1-ol (CAS No. 1247694-62-7)

2-(Prop-2-en-1-yl)cycloheptan-1-ol (CAS No. 1247694-62-7) is a unique organic compound with a complex structure that combines a cycloheptane ring and an allyl group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure, which includes a seven-membered ring and an unsaturated side chain, makes it a versatile building block for further chemical modifications.

The cycloheptane core of the molecule provides stability and rigidity, while the allyl group introduces reactivity and flexibility. This combination allows for a wide range of chemical transformations, making it a valuable intermediate in organic synthesis. Recent studies have explored its use in the development of bioactive compounds, where its structural features can be exploited to create molecules with desired pharmacological properties.

One of the most promising applications of 2-(Prop-2-en-1-yl)cycloheptan-1-ol is in the field of drug discovery. Researchers have investigated its ability to act as a scaffold for designing novel pharmaceutical agents. For instance, its cycloheptane ring can serve as a platform for attaching functional groups that enhance bioavailability or target specific receptors. The allyl group, on the other hand, can participate in conjugate addition reactions, enabling the creation of more complex molecular architectures.

In addition to its role in drug development, this compound has also been studied for its potential in agrochemicals. Its ability to undergo various oxidation and reduction reactions makes it a candidate for developing pesticides or herbicides with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have further highlighted its suitability for sustainable agricultural applications.

The synthesis of 2-(Prop-2-en-1-yL)cycloheptan-L-OH involves a series of carefully controlled reactions that ensure high purity and yield. Researchers have optimized synthetic pathways to minimize waste and maximize efficiency, aligning with the principles of sustainable chemistry. These methods often involve catalytic processes or biocatalysts, which are increasingly favored due to their environmental benefits.

From a structural perspective, the molecule's cycloheptane ring contributes to its stability, while the allyl group introduces reactivity that can be harnessed for various transformations. This duality makes it an attractive candidate for both academic research and industrial applications. Recent studies have also explored its potential as a precursor for advanced materials, such as polymers or nanomaterials, where its unique properties could lead to innovative solutions.

In conclusion, 2-(Prop-Z-en-L-yL)cycloheptan-L-OH (CAS No. 1Z47694-ZZ-Z) is a multifaceted compound with significant potential across diverse industries. Its structural features make it an ideal building block for creating complex molecules with tailored functionalities. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in modern chemistry.